Cas no 1220-05-9 ((E)-(3-(4-Hydroxy-3-methoxyphenyl)acryloyl)glycine)

• Product name: (E)-(3-(4-Hydroxy-3-methoxyphenyl)acryloyl)glycine
• CAS No: 1220-05-9
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 1213682
• PubChem ID: 439755

(E)-(3-(4-Hydroxy-3-methoxyphenyl)acryloyl)glycine Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl]-
• 2-[3-(4-hydroxy-3-methoxyphenyl)prop-2-enoylamino]acetic acid
• SCHEMBL1890608
• 1220-05-9
• DTXSID70331439
• (E)-(3-(4-Hydroxy-3-methoxyphenyl)acryloyl)glycine

• Inchi： InChI=1S/C12H13NO5/c1-18-10-6-8(2-4-9(10)14)3-5-11(15)13-7-12(16)17/h2-6,14H,7H2,1H3,(H,13,15)(H,16,17)
• InChI Key： CLGNQAIRBLDHIN-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)C=CC(=O)NCC(=O)O)O

Computed Properties

• Exact Mass: 251.079
• Monoisotopic Mass: 251.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives